Cas no 2171685-61-1 (tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• CAS No: 2171685-61-1
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5895668
• PubChem ID: 165744114
• Update Time: 2025-05-20

tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• 2171685-61-1
• EN300-1641538
• tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C16H30N2O3/c1-14(2,3)9-12-16(20-8-7-17-12)10-18(11-16)13(19)21-15(4,5)6/h12,17H,7-11H2,1-6H3
• InChI Key： RHWPAGOBFUWKKN-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)(C)C)C21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate: A Comprehensive Overview

tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate is a complex organic compound with the CAS number NO2171685-61-1. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this compound is intriguing due to its spiro arrangement and the presence of multiple functional groups, including a tert-butyl group, a carboxylate ester, and a diazabicyclic system.

The spiro3.5nonane framework in this compound is a key structural feature that contributes to its unique properties. The spiro arrangement involves two rings—a three-membered ring and a five-membered ring—connected at a single atom. This configuration is not only rare but also plays a significant role in the compound's stability and reactivity. Recent studies have shown that spiro compounds like this one exhibit interesting pharmacological properties, making them potential candidates for drug development.

The tert-butyl group attached to the spiro system adds bulk to the molecule, which can influence its solubility and bioavailability. Additionally, the carboxylate ester group introduces polarity into the molecule, enhancing its ability to interact with biological systems. The diazabicyclic system further enhances the compound's structural complexity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of such complex molecules. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to construct the spiro framework. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for applications in medicinal chemistry.

In terms of applications, tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate has shown promise in several areas. For instance, its ability to act as a ligand in transition metal-catalyzed reactions has been explored in recent studies. Furthermore, its potential as a building block for more complex molecules has been highlighted in organic synthesis research.

From a pharmacological perspective, this compound has demonstrated moderate activity in assays targeting various enzymes and receptors. Its unique structure allows it to interact with biological targets in ways that simpler molecules cannot achieve. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

The development of novel analytical techniques has also contributed to our understanding of this compound's properties. Advanced spectroscopic methods, such as NMR and mass spectrometry, have provided detailed insights into its molecular structure and dynamics. These findings are essential for guiding future research and development efforts.

In conclusion, tert-butyl 9-(2,2-dimethylpropyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate is a fascinating compound with significant potential in various fields of chemistry and pharmacology. Its complex structure and versatile functional groups make it an attractive target for further investigation. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in both academic and industrial settings.